Cas no 780743-67-1 ((1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine)

(1R)-1-(3,4,5-Trifluorophenyl)ethan-1-amine is a chiral amine compound featuring a trifluorophenyl group, which imparts unique electronic and steric properties. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals requiring high enantiomeric purity. The trifluoromethyl substitution enhances metabolic stability and lipophilicity, improving bioavailability in drug development. This compound is commonly utilized in the preparation of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its ability to influence binding affinity and selectivity. Its well-defined chiral center ensures reproducibility in synthetic routes, making it a reliable building block for research and industrial applications.

(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine structure

780743-67-1 structure

Product Name:(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine

CAS No:780743-67-1

MF:C₈H₈F₃N

MW:175.151032447815

CID:562297

PubChem ID:51358463

Update Time:2025-06-06

(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine,3,4,5-trifluoro-a-methyl-,(aR)-
- BENZENEMETHANAMINE, 3,4,5-TRIFLUORO-Α-METHYL-, (ΑR)-
- 5-trifluoro-a-Methyl
- (AlphaR)-3,4,5-trifluoro-alpha-methylbenzenemethanamine
- Benzenemethanamine, 3,4,5-trifluoro--methyl-, (R)-
- AKOS017405130
- EN300-1832780
- (1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine
- 780743-67-1
- J-501723
- SCHEMBL7804306
- Inchi： 1S/C8H8F3N/c1-4(12)5-2-6(9)8(11)7(10)3-5/h2-4H,12H2,1H3/t4-/m1/s1
- InChI Key： QWYPAKQHZBBLFE-SCSAIBSYSA-N
- SMILES： FC1C(=C(C=C(C=1)[C@@H](C)N)F)F

Computed Properties

Exact Mass: 175.06100
Monoisotopic Mass: 175.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26A^2
XLogP3: 1.5

Experimental Properties

PSA: 26.02000
LogP: 2.82390

(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1832780-0.05g	(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine	780743-67-1	0.05g	$827.0	2023-09-19
Enamine	EN300-1832780-0.1g	(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine	780743-67-1	0.1g	$867.0	2023-09-19
Enamine	EN300-1832780-0.25g	(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine	780743-67-1	0.25g	$906.0	2023-09-19
Enamine	EN300-1832780-0.5g	(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine	780743-67-1	0.5g	$946.0	2023-09-19
Enamine	EN300-1832780-1.0g	(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine	780743-67-1	1g	$1172.0	2023-06-03
Enamine	EN300-1832780-2.5g	(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine	780743-67-1	2.5g	$1931.0	2023-09-19
Enamine	EN300-1832780-5.0g	(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine	780743-67-1	5g	$3396.0	2023-06-03
Enamine	EN300-1832780-10.0g	(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine	780743-67-1	10g	$5037.0	2023-06-03
Enamine	EN300-1832780-1g	(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine	780743-67-1	1g	$986.0	2023-09-19
Enamine	EN300-1832780-5g	(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine	780743-67-1	5g	$2858.0	2023-09-19

(1R)-1-(3,4,5-trifluorophenyl)ethan-1-amine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:780743-67-1)(R)-1-(3,4,5-Trifluorophenyl)ethan-1-amine

Order Number:LE7809

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:58

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Related Categories

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:780743-67-1)(R)-1-(3,4,5-Trifluorophenyl)ethan-1-amine

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry